Cas no 59608-03-6 (ethyl 3-(pyridin-3-yl)prop-2-ynoate)

• Product Name: ethyl 3-(pyridin-3-yl)prop-2-ynoate
• CAS No: 59608-03-6
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1057296
• PubChem ID: 2784047
• Update Time: 2025-04-20

ethyl 3-(pyridin-3-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-Pyridyl)propiolate
• ethyl 3-(pyridin-3-yl)propiolate
• ethyl 3-pyridin-3-ylprop-2-ynoate
• ethyl 3-pyridinylpropiolate
• pyridin-3-yl-propynoic acid ethyl ester
• ethyl 3-(pyridin-3-yl)prop-2-ynoate
• DTXSID20382719
• CS-0298740
• 2-Propynoic acid, 3-(3-pyridinyl)-, ethyl ester
• SCHEMBL6121465
• SY022416
• F2167-6623
• AC6430
• Ethyl3-(3-Pyridyl)propiolate
• AKOS006275027
• A914323
• DA-34146
• MFCD01073808
• 59608-03-6
• EN300-786975

• MDL： MFCD01073808
• Inchi： 1S/C10H9NO2/c1-2-13-10(12)6-5-9-4-3-7-11-8-9/h3-4,7-8H,2H2,1H3
• InChI Key： CCSGBVGBVULUAC-UHFFFAOYSA-N
• SMILES： O(C(C#CC1C=NC=CC=1)=O)CC

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 0.99620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters